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Compound of Interest

Compound Name: 2-Allylphenol

Cat. No.: B7767131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-allylphenol in water

and various organic solvents. The information is curated to support research, development, and

formulation activities where 2-allylphenol is a key component. This document presents

quantitative and qualitative solubility data, details common experimental protocols for solubility

determination, and illustrates the logical workflow for assessing and reporting solubility.

Core Topic: 2-Allylphenol Solubility
2-Allylphenol (CAS 1745-81-9) is an organic compound that finds application as an

intermediate in the synthesis of pharmaceuticals and other specialty chemicals.[1][2] Its

solubility profile is a critical parameter for its application in various chemical processes,

including reaction chemistry, purification, and formulation.

Quantitative Solubility Data
The solubility of 2-allylphenol has been determined in water, and its miscibility with several

organic solvents has been reported. The available quantitative and qualitative data are

summarized in the tables below for easy reference and comparison.

Table 1: Solubility of 2-Allylphenol in Water[1][3]
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Solvent Temperature (°C) Solubility (g/L)

Water 20 7

Table 2: Solubility and Miscibility of 2-Allylphenol in Organic Solvents[4][5][6]

Solvent Solubility/Miscibility

Alcohols Soluble

Chloroform Soluble

Ether Soluble

Organic Solvents Soluble

Note: For many organic solvents, specific quantitative solubility data for 2-allylphenol is not

readily available in the public domain. The term "soluble" indicates that 2-allylphenol dissolves

in the respective solvent, but the exact concentration at saturation is not specified in the cited

sources.

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in chemistry. The

following protocols outline the common methodologies used to ascertain the solubility of a

compound like 2-allylphenol in various solvents.

Method 1: Visual Determination of Miscibility for Liquid
Solutes
This method is a straightforward qualitative assessment of the miscibility of a liquid solute in a

liquid solvent.

Objective: To determine if 2-allylphenol and a given liquid solvent are miscible in all

proportions.

Materials:
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2-Allylphenol

Solvent of interest (e.g., ethanol, toluene, hexane)

Graduated cylinders or pipettes

Test tubes with stoppers

Vortex mixer (optional)

Procedure:

To a clean, dry test tube, add a known volume of the solvent (e.g., 2 mL).

Add an equal volume of 2-allylphenol to the same test tube.

Stopper the test tube and shake vigorously for 1-2 minutes. A vortex mixer can be used for

more efficient mixing.

Allow the mixture to stand and observe.

Observation:

If the mixture forms a single, clear liquid phase, the two liquids are considered miscible.

If the mixture forms two distinct layers, they are immiscible.

If the mixture appears cloudy or forms an emulsion, they are partially miscible.

Method 2: Shake-Flask Method for Quantitative
Solubility Determination
This is a widely used and reliable method for determining the equilibrium solubility of a solute in

a solvent at a specific temperature.

Objective: To quantitatively determine the solubility of 2-allylphenol in a given solvent.

Materials:
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2-Allylphenol

Solvent of interest

Erlenmeyer flasks with stoppers

Constant temperature water bath or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or rotary evaporator

Oven

Procedure:

Add an excess amount of 2-allylphenol to a known volume or mass of the solvent in an

Erlenmeyer flask. The excess solute is crucial to ensure that a saturated solution is formed.

Seal the flask to prevent solvent evaporation.

Place the flask in a constant temperature water bath or incubator set to the desired

temperature (e.g., 20°C).

Agitate the mixture for a prolonged period (typically 24-72 hours) to ensure that equilibrium is

reached. The agitation can be achieved using a magnetic stirrer or an orbital shaker.

After the equilibration period, allow the undissolved solute to settle.

Carefully withdraw a sample of the supernatant (the clear, saturated solution) using a

syringe.

Filter the sample through a syringe filter that is compatible with the solvent to remove any

undissolved solute particles.

Accurately weigh a clean, dry evaporating dish.
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Transfer a known volume or mass of the filtered saturated solution to the pre-weighed

evaporating dish.

Remove the solvent by evaporation. This can be done in a fume hood at ambient

temperature or accelerated by gentle heating in an oven or using a rotary evaporator. Ensure

the temperature is kept low enough to prevent degradation of the 2-allylphenol.

Once all the solvent has evaporated, reweigh the evaporating dish containing the dried 2-
allylphenol residue.

The mass of the dissolved 2-allylphenol is the difference between the final and initial

weights of the evaporating dish.

Calculate the solubility in the desired units (e.g., g/L, mg/mL).

Mandatory Visualizations
The following diagrams illustrate the logical workflow for determining and presenting solubility

data for 2-allylphenol.
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Workflow for 2-Allylphenol Solubility Determination

Preparation

Qualitative Assessment (Miscibility)

Quantitative Assessment (Shake-Flask)

Data Presentation

Start: Define Solubility Requirements
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Select Solvent(s) of Interest

Select Appropriate Method
(Qualitative or Quantitative)
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2-Allylphenol and Solvent

Qualitative
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(Excess Solute)

Quantitative

Observe for Phase Separation

Result: Miscible

Single Phase
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Partially Miscible

Multiple Phases

Tabulate Results in a
Structured Format

Equilibrate at Constant Temperature

Sample and Filter Supernatant

Evaporate Solvent

Weigh Residue

Calculate Solubility (e.g., g/L)

Result: Quantitative Solubility Value
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Caption: Workflow for 2-Allylphenol Solubility Determination.
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This guide serves as a foundational resource for professionals working with 2-allylphenol,
providing essential solubility data and standardized methodologies to ensure consistency and

accuracy in experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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